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Compound of Interest

Compound Name: Revalor

Cat. No.: B1205055 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for managing side effects associated with Revalor® implants, with a specific focus on

"buller" behavior in bovine subjects during experimental trials.

Frequently Asked Questions (FAQs)
Q1: What is Revalor® and what are its active components?

Revalor® is a brand of anabolic implants used to promote growth and improve feed efficiency

in cattle.[1][2] The active ingredients are trenbolone acetate (TBA), a synthetic androgen, and

estradiol (E2), a natural estrogen.[3] Different formulations of Revalor® are available,

containing varying doses of these two components to suit different stages of growth and types

of cattle.[1][4]

Q2: What is "buller behavior" and is it a known side effect of Revalor®?

Buller behavior, or buller steer syndrome, is an abnormal social behavior observed in feedlot

cattle where one animal (the "buller") is repeatedly mounted by its pen mates ("riders").[5] This

can lead to exhaustion, physical injury, reduced weight gain, and in severe cases, death of the

buller.[6] The use of hormonal growth promotants like Revalor® has been associated with an

increased incidence of buller behavior.[7][8]

Q3: What are the suspected causes of buller behavior in implanted cattle?
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While the exact cause is not fully understood, buller behavior is considered multifactorial.

Several factors are thought to contribute to its incidence:

Hormonal Imbalance: The administration of androgens and estrogens in implants can alter

the animal's natural hormonal balance, potentially triggering sexual and aggressive

behaviors.[9] Fluctuations in estradiol and testosterone concentrations have been observed

in buller steers, though the precise relationship is complex.[5]

Social Stress: The establishment of social hierarchy in a pen can lead to dominant animals

asserting themselves through mounting.[4] Mixing groups of cattle, large pen sizes, and high

stocking densities can exacerbate this social stress and increase the likelihood of buller

behavior.[4][6]

Improper Implantation Technique: Incorrect placement of the implant, crushing of pellets, or

abscess formation can lead to inconsistent absorption of the hormones, which has been

implicated as a potential cause of buller syndrome.[10]

Environmental Factors: Changes in weather, inconsistencies in feeding schedules, and

crowded conditions can contribute to animal stress and boredom, which may increase the

incidence of riding behavior.[6][10]

Q4: Can buller behavior be prevented?

While complete prevention may not be possible, several management practices can help

minimize the incidence of buller behavior in a research setting:

Proper Implantation: Adhering to strict protocols for implant administration is crucial to

ensure proper dosage and absorption.[10]

Low-Stress Handling: Implementing low-stress handling techniques can reduce overall

animal anxiety and aggression.[11]

Pen Management: Maintaining smaller pen groups and avoiding the mixing of unfamiliar

animals can help reduce social stress.[6]

Consistent Routines: Regular feeding times and consistent daily management can minimize

stress and boredom in cattle.[10]
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Issue Possible Causes Recommended Actions

Sudden increase in mounting

behavior (bulling) in a pen.

- Recent implantation with

Revalor®. - Introduction of new

animals to the pen. - Changes

in weather or feeding

schedule. - Overcrowding.

- Immediately identify and

remove the buller steer to a

separate pen for recovery.[6] -

Observe the remaining animals

for any new bullers. - Review

and ensure adherence to low-

stress handling protocols. -

Assess pen density and

consider reducing the number

of animals per pen if possible.

[6]

Suspected improper implant

administration (e.g., abscess,

missing implant).

- Incorrect needle placement. -

Unsanitary implantation

conditions. - Crushed implant

pellets.

- Visually inspect the implant

site for signs of infection,

swelling, or abscess. - If an

abscess is present, consult

with a veterinarian for

appropriate treatment. -

Review and retrain personnel

on proper implantation

techniques as per

manufacturer guidelines.[12]

Persistent buller behavior in a

specific animal even after

temporary removal.

- The animal may be

predisposed to being a buller. -

Hormonal profile of the

individual animal.

- Consider permanent removal

of the individual from the

experimental group to prevent

further injury and disruption. -

Document the case thoroughly

for exclusion from behavioral

data analysis.

Generalized aggression in the

pen, not limited to buller

behavior.

- High-potency implant

formulation. - Genetic

predisposition of the cattle

breed. - Environmental

stressors.

- Review the implant strategy;

a lower-potency formulation

may be more appropriate for

the specific research goals and

animal type. - Enhance

environmental enrichment to
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reduce boredom and

aggression. - Ensure adequate

feeding and water space to

minimize competition.

Data Presentation
The incidence of buller behavior can be influenced by the type and timing of the implant

administered. The following table summarizes data from a study evaluating the effect of

different implant programs on the prevalence of bullers in beef x dairy steers.

Implant Protocol Description Buller Incidence (%)

Enc/XS
Encore at day 0 and Revalor-

XS at day 160
2.40%[8][13]

Ral/IS/XS

Ralgro at day 0, Revalor-IS at

day 80, and Revalor-XS at day

160

5.18%[8][13]

IS/IS/XS

Revalor-IS at day 0, Revalor-IS

at day 80, and Revalor-XS at

day 160

6.86%[8][13]

This data suggests that early administration of trenbolone acetate (TBA)-containing implants

may lead to an increased prevalence of bullers.[8][13]

Experimental Protocols
Protocol for Management of Buller Behavior in a
Research Setting
1. Objective: To systematically identify, manage, and document cases of buller behavior in

experimental cattle to ensure animal welfare and data integrity.

2. Materials:

Animal identification system (e.g., ear tags).
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Designated recovery pen with adequate space, feed, and water.
Data recording sheets or software.
Low-stress animal handling aids (e.g., flags, sorting boards).

3. Procedure:

Daily Observation: Conduct visual inspections of all experimental pens at least twice daily for
signs of buller behavior. Observations should be made during different times of the day to
capture variations in animal activity.
Identification of Buller and Riders:
The "buller" is the animal being repeatedly mounted.
"Riders" are the animals performing the mounting.
Record the ear tag numbers of both the buller and the primary riders.
Immediate Removal of the Buller:
Using low-stress handling techniques, calmly separate the buller from the group.[11]
Move the buller to a designated recovery pen. This pen should ideally house other recovered
bullers or docile animals.
Health Assessment:
Once in the recovery pen, perform a physical examination of the buller for injuries,
exhaustion, and signs of other illnesses.
Provide necessary veterinary care as per the approved animal care protocol.
Data Recording:
Log the date, time, pen number, and ear tag of the buller.
Note any injuries or clinical signs.
Record the implant history of the affected animal.
Reintroduction to the Group (Optional):
After a recovery period of at least 3-5 days, the buller may be considered for reintroduction.
Reintroduce the animal during a time of low activity in the home pen.
Monitor the pen closely for a recurrence of bulling behavior. If it reoccurs, the animal should
be permanently removed from that pen.
Data Analysis Considerations:
Animals identified as bullers may need to be excluded from certain behavioral or
performance analyses, depending on the experimental design. This should be predetermined
in the study protocol.
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Induced Aggression
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Caption: Proposed pathway for Revalor®-induced aggressive behavior.

Experimental Workflow for Managing Buller Behavior
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Caption: Workflow for the identification and management of buller steers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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